molecular formula C9H11FN2O5 B8806575 1-[(2'-Acetoxyethoxy)methyl]-5-fluorouracil

1-[(2'-Acetoxyethoxy)methyl]-5-fluorouracil

Cat. No.: B8806575
M. Wt: 246.19 g/mol
InChI Key: MYQMYIYGAKRDIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(2'-Acetoxyethoxy)methyl]-5-fluorouracil is a useful research compound. Its molecular formula is C9H11FN2O5 and its molecular weight is 246.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11FN2O5

Molecular Weight

246.19 g/mol

IUPAC Name

2-[(5-fluoro-2,4-dioxopyrimidin-1-yl)methoxy]ethyl acetate

InChI

InChI=1S/C9H11FN2O5/c1-6(13)17-3-2-16-5-12-4-7(10)8(14)11-9(12)15/h4H,2-3,5H2,1H3,(H,11,14,15)

InChI Key

MYQMYIYGAKRDIG-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCOCN1C=C(C(=O)NC1=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(2-Hydroxyethoxy)methyl-5-fluorouracil (1 g) prepared in Example 1 was dissolved in a mixture of acetic anhydride (5 ml) and pyridine (5 ml) and the solution was stirred at room temperature for 3 hours. The reaction mixture was poured into ice-water and the resulting oil was extracted with chloroform (30 ml). The extract was washed with hydrochloric acid, aqueous sodium bicarbonate and then water, dried over magnesium sulfate and the solvent was evaporated off under reduced pressure. The residue was treated with methanol to give 0.9 g of crystalline 1-(2-acetoxyethoxy)methyl-5-fluorouracil.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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